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Compound of Interest

Compound Name: 2,5-Dimethyl-3-nitrobenzoic acid

Cat. No.: B1585228

An In-Depth Technical Guide to 2,5-Dimethyl-3-nitrobenzoic Acid (CAS Number: 27022-97-5)

Introduction

2,5-Dimethyl-3-nitrobenzoic acid, identified by the CAS number 27022-97-5, is a specialized
aromatic carboxylic acid. Its molecular framework is distinguished by a benzoic acid core
functionalized with two methyl groups and a nitro group. This substitution pattern imparts
specific chemical properties that make it a valuable intermediate in various synthetic
applications. This guide offers a comprehensive overview of its structure, properties, synthesis,
and applications, tailored for professionals in chemical research and drug development.

Chemical Structure and Identification

The structural arrangement of 2,5-Dimethyl-3-nitrobenzoic acid, with a nitro group positioned
meta to the carboxylic acid and flanked by methyl groups, is key to its reactivity and utility.

Caption: Molecular structure of 2,5-Dimethyl-3-nitrobenzoic acid.

Table 1: Chemical Identifiers for CAS 27022-97-5
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Identifier Value
IUPAC Name 2,5-dimethyl-3-nitrobenzoic acid[1]
CAS Number 27022-97-5[1][2]

Molecular Formula

CoHoNO4[1][2][3][4][5]

Molecular Weight

195.17 g/mol [1][2][3]

Canonical SMILES

CC1=CC(=C(C(=C1)--INVALID-LINK--
[O-DC)C(=0)O[2][3]

INChI=1S/COHINO4/c1-5-3-7(9(11)12)6(2)8(4-

InChl

5)10(13)14/h3-4H,1-2H3,(H,11,12)[2]
InChlKey CXGZFDGAQVAGHA-UHFFFAOYSA-N[5]
Synonyms Benzoic acid, 2,5-dimethyl-3-nitro-[1]

Physicochemical Properties

The physical and chemical characteristics of 2,5-Dimethyl-3-nitrobenzoic acid are

summarized below. These properties are crucial for its handling, storage, and application in

chemical synthesis.

Table 2: Physicochemical Data for 2,5-Dimethyl-3-nitrobenzoic Acid

Property Value Source(s)
Appearance Not specified, though related 6]
compounds are often powders.

Boiling Point 352.6 °C at 760 mmHg [3114]

Flash Point 156 °C [3114]
Density 1.333 g/cm3 [4]

pKa (Predicted) 3.10+£0.20 [2]

Storage Temperature 10°C - 25°C [3]
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Synthesis and Reactivity
Synthetic Pathways

While specific, detailed synthetic protocols for 2,5-Dimethyl-3-nitrobenzoic acid are not
readily available in the provided search results, its structure suggests plausible synthetic routes
based on established organic chemistry principles for analogous compounds. A likely approach
involves two key steps:

 Nitration of 2,5-dimethylbenzoic acid: This would be a direct method, though it may produce
a mixture of isomers requiring purification.

o Oxidation of 2,5-dimethylnitrobenzene: This route offers regiochemical control if the
corresponding nitro-xylene is readily available. A patent for a similar compound, 2-methyl-3-
nitrobenzoic acid, describes the oxidation of 3-nitro-o-xylene using oxygen in the presence of
a catalyst[7]. A similar process could likely be adapted.

2,5-Dimethylnitrobenzene

Oxidation
(e.g., KMnOa4 or Catalytic O2)

2,5-Dimethyl-3-nitrobenzoic Acid

Figure 2: Plausible Synthesis Workflow
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Caption: A potential synthetic route to 2,5-Dimethyl-3-nitrobenzoic acid.

Chemical Reactivity

The reactivity of 2,5-Dimethyl-3-nitrobenzoic acid is governed by its three functional groups:

o Carboxylic Acid Group: This group can undergo standard reactions such as esterification,
conversion to an acyl chloride, and amide bond formation. These transformations are
fundamental for incorporating the molecule into larger, more complex structures.

» Nitro Group: The nitro group is strongly electron-withdrawing, which increases the acidity of
the carboxylic acid. It can also be reduced to an amine group (-NHz), which then opens up a
wide range of further derivatization possibilities, including diazotization and subsequent
reactions to introduce other functionalities.

o Aromatic Ring: The benzene ring is activated by the methyl groups and deactivated by the
nitro and carboxyl groups towards electrophilic substitution. The positions for substitution will
be directed by the combined electronic effects of these groups.

Applications in Research and Industry

2,5-Dimethyl-3-nitrobenzoic acid is primarily utilized as a versatile building block in organic
synthesis.[3] Its applications span several areas of chemical research and development:

» Pharmaceutical Synthesis: It serves as an important intermediate in the synthesis of
pharmaceuticals.[3] The presence of multiple functional groups allows for the construction of
complex molecular scaffolds that are often required for biological activity.

e Fine and Specialty Chemicals: This compound is used in the preparation of high-quality fine
chemicals.[3]

e Dye Industry: Nitroaromatic compounds are precursors in the synthesis of various dyes and
pigments.[8] The nitro group can be reduced to an amino group, which is a common step in
the production of azo dyes. One supplier notes its application in the manufacturing of dyes.

[9]
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Safety and Handling

Based on available safety data, 2,5-Dimethyl-3-nitrobenzoic acid is classified as a hazardous

substance. Proper handling and personal protective equipment are essential.

Table 3: Hazard and Precautionary Information

Category

Codes

Description

Hazard Statements

H315

Causes skin irritation.[3]

Causes serious eye irritation.

H319

[3]

May cause respirator
H335 ) -y- P Y

irritation.[3]
Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapors/spr
ay.[3]

P280

Wear protective gloves/eye

protection/face protection.[3]

P302 + P352

IF ON SKIN: Wash with plenty

of soap and water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.

It is crucial to consult the full Safety Data Sheet (SDS) before handling this chemical.[6] To the
best of current knowledge, the chemical, physical, and toxicological properties have not been
thoroughly investigated.[6]

Conclusion
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2,5-Dimethyl-3-nitrobenzoic acid (CAS 27022-97-5) is a valuable chemical intermediate with
a unique substitution pattern that provides a versatile platform for synthetic chemistry. Its utility
in the pharmaceutical and dye industries underscores its importance as a building block for
more complex molecules. A thorough understanding of its properties, reactivity, and safety
precautions is essential for its effective and safe use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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